Cas no 40018-68-6 ( )
structure
Product Name:
CAS No:40018-68-6
MF:C17H17N3O2
MW:295.335783720016
CID:925176
PubChem ID:326292
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N,N-diethyl-3-naphthalen-1-yl-1,2,4-oxadiazole-5-carboxamide
- 3-naphthalen-1-yl-[1,2,4]oxadiazole-5-carboxylic acid diethylamide
- AC1L6Y1S
- NSC297329
- SureCN8413895
- SMR001831290
- DTXSID80315785
- 40018-68-6
- 5-Diethylcarbamoyl-3-alpha-naphthyl-1,2,4-oxadiazole
- NSC-297329
- MLS003115719
- CHEMBL2136176
- ZIOXGUAWWGOTSL-UHFFFAOYSA-N
- SCHEMBL8413895
-
-
- Inchi： 1S/C17H17N3O2/c1-3-20(4-2)17(21)16-18-15(19-22-16)14-11-7-9-12-8-5-6-10-13(12)14/h5-11H,3-4H2,1-2H3
- InChI Key： ZIOXGUAWWGOTSL-UHFFFAOYSA-N
- SMILES： O1C(C(N(CC)CC)=O)=NC(C2=CC=CC3C=CC=CC2=3)=N1
Computed Properties
- Exact Mass: 295.132076794g/mol
- Monoisotopic Mass: 295.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.2Ų
Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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